Cas no 1355189-35-3 ((6-Ethoxy-2-methyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester)
(6-Ethoxy-2-methyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester Chemical and Physical Properties
Names and Identifiers
-
- (6-Ethoxy-2-methyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester
- Carbamic acid, N-[(6-ethoxy-2-methyl-3-pyridinyl)methyl]-, 1,1-dimethylethyl ester
-
- Inchi: 1S/C14H22N2O3/c1-6-18-12-8-7-11(10(2)16-12)9-15-13(17)19-14(3,4)5/h7-8H,6,9H2,1-5H3,(H,15,17)
- InChI Key: BZPPDVGLXIEHAR-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NCC1=CC=C(OCC)N=C1C
(6-Ethoxy-2-methyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM499896-1g |
tert-Butyl((6-ethoxy-2-methylpyridin-3-yl)methyl)carbamate |
1355189-35-3 | 97% | 1g |
$1190 | 2022-06-13 |
(6-Ethoxy-2-methyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on (6-Ethoxy-2-methyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester
Introduction to (6-Ethoxy-2-methyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester (CAS No. 1355189-35-3)
(6-Ethoxy-2-methyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester, with the CAS number 1355189-35-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the pyridine derivative class, which is widely recognized for its diverse biological activities and potential therapeutic applications. The presence of both ethoxy and methyl substituents on the pyridine ring, along with the carbamic acid tert-butyl ester functionality, contributes to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.
The structure of (6-Ethoxy-2-methyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester encompasses a pyridine core that is modified at the 6-position with an ethoxy group and at the 2-position with a methyl group. This specific arrangement enhances its solubility and bioavailability, which are critical factors in drug design. The carbamic acid tert-butyl ester moiety at the 3-position serves as a protecting group, facilitating further functionalization during synthetic processes. This protective feature is particularly useful in multi-step synthesis, where selective reactions are required without affecting other functional groups.
In recent years, there has been growing interest in pyridine derivatives due to their role as key scaffolds in medicinal chemistry. Studies have demonstrated that pyridine-based compounds exhibit a wide range of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The ethoxy and methyl substituents in (6-Ethoxy-2-methyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester are known to modulate the electronic properties of the pyridine ring, influencing its interaction with biological targets. This modulation can lead to enhanced binding affinity and improved pharmacokinetic profiles, which are essential for developing effective drugs.
One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex molecules. The tert-butyl ester group can be readily hydrolyzed under mild acidic or basic conditions to yield the corresponding carbamic acid, which can then be further functionalized through various chemical transformations. This versatility makes (6-Ethoxy-2-methyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester a valuable asset in drug discovery pipelines.
Recent research has highlighted the importance of pyridine derivatives in addressing unmet medical needs. For instance, studies have shown that certain pyridine-based compounds can inhibit specific enzymes involved in cancer progression by binding to their active sites. The structural features of (6-Ethoxy-2-methyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester align well with these requirements, making it a promising candidate for further investigation in oncology research.
The synthesis of (6-Ethoxy-2-methyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester involves multiple steps, each requiring careful optimization to ensure high yield and purity. The starting materials typically include commercially available pyridine derivatives that undergo sequential functionalization via etherification, alkylation, and esterification reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired substituents efficiently.
In addition to its pharmaceutical applications, this compound has shown potential in material science research. Pyridine derivatives are known to form coordination complexes with various metals, which can be exploited for developing novel catalysts and functional materials. The unique electronic properties of (6-Ethoxy-2-methyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester make it an interesting candidate for such studies.
The safety profile of (6-Ethoxy-2-methyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester is another critical consideration in its application. While preliminary studies suggest that it is well-tolerated under controlled conditions, further toxicological assessments are necessary before it can be used in clinical settings. These assessments will help determine its potential side effects and establish safe dosage ranges.
Future research directions may explore the development of analogs of (6-Ethoxy-2-methyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester with enhanced biological activity or improved pharmacokinetic properties. By modifying other substituents on the pyridine ring or introducing additional functional groups, scientists may uncover new therapeutic agents with broader applications.
In conclusion, (6-Ethoxy-2-methyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester (CAS No. 1355189-35-3) is a versatile and promising compound with significant potential in pharmaceutical and material science research. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing complex molecules, while its biological activities suggest possible applications in treating various diseases. Continued investigation into this compound will likely yield further insights into its utility and pave the way for new discoveries.
1355189-35-3 ((6-Ethoxy-2-methyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)